Cas no 169310-71-8 (Pyrimidine,2-(3-buten-1-yloxy)-)

Pyrimidine,2-(3-buten-1-yloxy)- structure
169310-71-8 structure
Product Name:Pyrimidine,2-(3-buten-1-yloxy)-
CAS No:169310-71-8
MF:C8H10N2O
MW:150.177801609039
CID:111169
PubChem ID:15181635
Update Time:2025-04-18

Pyrimidine,2-(3-buten-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2-(3-buten-1-yloxy)-
    • Pyrimidine, 2-(3-butenyloxy)- (9CI)
    • 2-but-3-enoxypyrimidine
    • 169310-71-8
    • Inchi: 1S/C8H10N2O/c1-2-3-7-11-8-9-5-4-6-10-8/h2,4-6H,1,3,7H2
    • InChI Key: DPEBLKGRWFYFOI-UHFFFAOYSA-N
    • SMILES: O(C1N=CC=CN=1)CCC=C

Computed Properties

  • Exact Mass: 150.0794
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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